Cas no 124784-76-5 (Pyrazinol)

• Product Name: Pyrazinol
• CAS No: 124784-76-5
• MF: C₄H₄N₂O
• MW: 96.0873603820801
• CID: 828989
• PubChem ID: 72758
• Update Time: 2025-04-19

Pyrazinol Chemical and Physical Properties

Names and Identifiers

• Pyrazinol
• Pyrazin-2-ol
• UNII-N5VLE8C2MU
• BL005716
• SY007023
• GS-5834
• PYRAZINE-2-OL
• 2-Hydroxypyrazine, 97%
• 2-Pyrazinol #
• 2-OXO-1H-PYRAZINE
• DB-008209
• 1H-pyrazin-2-one
• DTXSID10211781
• 1,2-dihydropyrazin-2-one
• N5VLE8C2MU
• CS-W013733
• H1580
• InChI=1/C4H4N2O/c7-4-3-5-1-2-6-4/h1-3H,(H,6,7
• AC-907/25004286
• BCP23327
• AB05056
• 2(1H)-Pyrazinone
• hydroxy pyrazine
• Q-103293
• 2-Pyrazinol
• 2-(1H)-PYRAZINONE
• PYRAZINE-2-ONE
• Z3225868124
• pyrazine, 2-hydroxy-
• EINECS 228-455-2
• NSC 36081
• 124784-76-5
• CS-0166867
• NSC-36081
• 2-Hydroxypyrazine
• FD9116
• 6270-63-9
• InChI=1/C4H4N2O/c7-4-3-5-1-2-6-4/h1-3H,(H,6,7)
• Pyrazinol (9CI)
• MFCD00233966
• AKOS006272764
• AKOS005166966
• AC-24835
• EN300-206304
• HUTNOYOBQPAKIA-UHFFFAOYSA-
• PYRAZINONE
• NSC36081
• pyrazin-2(1H)-one
• pyrazinium-3-olate
• 2-Hydroxypyrazine 100 microg/mL in Methanol
• (1H)-Pyrazin-2-one
• NS00043945

• Inchi： 1S/C4H4N2O/c7-4-3-5-1-2-6-4/h1-3H,(H,6,7)
• InChI Key： HUTNOYOBQPAKIA-UHFFFAOYSA-N
• SMILES： O=C1C=NC=CN1

Computed Properties

• Exact Mass: 96.032362755g/mol
• Monoisotopic Mass: 96.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 41.5Ų